Benzeneacetonitrile, 3,5-difluoro-a-hydroxy-

• CAS No.: 132741-32-3
• Molecular Formula: C8H5F2NO
• Molecular Weight: 169.13 g/mol
• IUPAC Name: 2-(3,5-difluorophenyl)-2-hydroxyacetonitrile
• InChI: InChI=1S/C8H5F2NO/c9-6-1-5(8(12)4-11)2-7(10)3-6/h1-3,8,12H
• InChI Key: JDPJXNHYKGCGSY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)C(C#N)O

Description

Benzeneacetonitrile, 3,5-difluoro-a-hydroxy- is a useful research compound. Its molecular formula is C8H5F2NO and its molecular weight is 169.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under stirring, 21 ml of a saturated aqueous solution of sodium bisulfite were added little by little to the mixture of 10.0 g of 3,5-difluorobenzaldehyde, 3.6 g of sodium cyanide and 15 ml of water. Upon the gradual addition, ice pieces were added at the same time to maintain the reaction temperature at 20°-30° C. The reaction mixture was stirred for 10 hours and then extracted with benzene. The resulting organic layer was washed with water, dried over anhydrous sodium sulfate and then concentrated under reduced pressure, whereby 10.2 g of crude 3,5-difluoromandelonitrile were obtained.